Cas no 1935454-68-4 (2-Bromo-4,6-difluoro-3-pyridinamine)

• Product Name: 2-Bromo-4,6-difluoro-3-pyridinamine
• CAS No: 1935454-68-4
• MF: C₅H₃BrF₂N₂
• MW: 208.991526842117
• CID: 5863908
• PubChem ID: 92133080
• Update Time: 2025-06-28

2-Bromo-4,6-difluoro-3-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,6-difluoro-3-pyridinamine
• EN300-6743346
• 2-Bromo-4,6-difluoropyridin-3-amine
• 1935454-68-4

• Inchi： 1S/C5H3BrF2N2/c6-5-4(9)2(7)1-3(8)10-5/h1H,9H2
• InChI Key： OVVYFAIAVAFNFD-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(N=1)F)F)N

Computed Properties

• Exact Mass: 207.94477g/mol
• Monoisotopic Mass: 207.94477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Bromo-4,6-difluoro-3-pyridinamine

Introduction to 2-Bromo-4,6-difluoro-3-pyridinamine (CAS No. 1935454-68-4)

2-Bromo-4,6-difluoro-3-pyridinamine, identified by its Chemical Abstracts Service (CAS) number 1935454-68-4, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound represents a structurally unique class of heterocyclic amines, characterized by the presence of bromine and fluorine substituents at specific positions on the pyridine ring. The strategic placement of these halogen atoms not only influences its electronic properties but also enhances its potential as a building block for the synthesis of biologically active molecules.

The fluorinated pyridine scaffold is widely recognized for its versatility in drug design, owing to the ability of fluorine atoms to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of parent compounds. In particular, the introduction of fluorine at the 4- and 6-positions in 2-bromo-4,6-difluoro-3-pyridinamine introduces electron-withdrawing effects that can fine-tune the compound's reactivity and interactions with biological targets. The presence of a bromine atom at the 2-position further extends its utility as a synthetic intermediate, enabling further functionalization through cross-coupling reactions and other nucleophilic aromatic substitutions.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated pyridines in the development of novel therapeutic agents. For instance, studies have demonstrated that fluorinated pyridines can enhance the binding affinity of small-molecule inhibitors to protein targets by improving hydrophobic interactions and reducing solvation effects. Similarly, brominated derivatives have been shown to exhibit improved metabolic stability and bioavailability, making them attractive candidates for drug development. The combination of bromine and fluorine in 2-bromo-4,6-difluoro-3-pyridinamine thus positions it as a promising candidate for further exploration in this context.

In the realm of drug discovery, 2-bromo-4,6-difluoro-3-pyridinamine has been investigated for its potential applications in various therapeutic areas. One notable area of interest is its role as a precursor in the synthesis of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The pyridine ring serves as a core structure for many kinase inhibitors, and modifications at specific positions can significantly alter their biological activity. The halogenated substituents in 2-bromo-4,6-difluoro-3-pyridinamine provide unique handles for further derivatization, allowing chemists to fine-tune the compound's pharmacological properties.

Furthermore, the compound has been explored in the development of antimicrobial agents. Fluorinated pyridines have been reported to exhibit enhanced activity against Gram-negative bacteria due to their ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. The structural features of 2-bromo-4,6-difluoro-3-pyridinamine, including its halogenated pyridine core and amine functionality, make it a suitable candidate for designing novel antibiotics with improved efficacy and reduced resistance profiles.

The synthetic accessibility of 2-bromo-4,6-difluoro-3-pyridinamine is another factor that contributes to its significance in pharmaceutical research. The compound can be synthesized through well-established methods involving halogenation reactions and nucleophilic substitutions on pre-functionalized pyridine precursors. These synthetic routes are scalable and compatible with industrial production standards, making 2-bromo-4,6-difluoro-3-pyridinamine a practical choice for large-scale drug development programs.

Recent studies have also highlighted the potential applications of 2-bromo-4,6-difluoro-3-pyridinamine in materials science and agrochemicals. Fluorinated heterocycles are known to exhibit unique electronic properties that make them suitable for use in organic electronics and liquid crystal displays (LCDs). Additionally, these compounds have been explored as intermediates in the synthesis of agrochemicals with enhanced pest resistance properties.

In conclusion,2-Bromo-4,6-difluoro-3-pyridinamine (CAS No. 1935454-68-4) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features, combined with its synthetic accessibility, make it a valuable tool for chemists and biologists working on drug discovery and development. As research continues to uncover new applications for halogenated pyridines,2-bromo-4,6-difluoro-3-pyridinamine is likely to play an increasingly important role in advancing our understanding of biological systems and developing novel therapeutic agents.